Cas no 2228484-91-9 (3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid
• CAS No: 2228484-91-9
• MF: C₇H₆ClF₂NO₂S
• MW: 241.64284658432
• CID: 6259322
• PubChem ID: 165825694
• Update Time: 2025-05-20

3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid
• 2228484-91-9
• EN300-1939540

• Inchi： 1S/C7H6ClF2NO2S/c8-7-11-2-4(14-7)3(6(9)10)1-5(12)13/h2-3,6H,1H2,(H,12,13)
• InChI Key： IATFBSYAVYNNMR-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C(F)F)CC(=O)O)S1

Computed Properties

• Exact Mass: 240.9775836g/mol
• Monoisotopic Mass: 240.9775836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid

Introduction to 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid (CAS No. 2228484-91-9)

3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid, identified by the chemical registration number CAS No. 2228484-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of heterocyclic derivatives, featuring a thiazole core appended with a chloro-substituted moiety and a difluorobutanoic acid side chain. The structural uniqueness of this molecule makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid incorporates several key functional groups that contribute to its chemical reactivity and biological potential. The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. The presence of a chloro substituent at the 2-position of the thiazole ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attacks and facilitating further derivatization. Additionally, the difluorobutanoic acid moiety introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic scaffolds due to their inherent biological activity and structural diversity. The compound 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid has been studied for its potential role in modulating various biological pathways. For instance, research suggests that thiazole derivatives may exhibit inhibitory effects on enzymes such as carbonic anhydrase and proteases, which are implicated in diseases like cancer and inflammation. The difluorobutanoic acid group further enhances the compound's pharmacological profile by contributing to its lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural features of 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid allow it to interact with specific biomolecules, thereby influencing cellular processes. For example, studies have indicated that thiazole-based compounds can interfere with bacterial biofilm formation by disrupting essential bacterial communication pathways. This makes them attractive candidates for treating multidrug-resistant infections. Moreover, the chloro substituent in the thiazole ring may enhance binding affinity to certain protein targets by participating in hydrogen bonding or dipole-dipole interactions.

The synthesis of 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the thiazole ring through cyclization reactions involving sulfur-containing precursors, followed by functional group modifications such as chlorination and fluorination. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents at desired positions on the molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial for characterizing the intermediate and final products.

Evaluation of the pharmacokinetic properties of 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid is essential for determining its suitability as a drug candidate. In vitro studies have demonstrated that this compound exhibits moderate solubility in aqueous media but improved solubility in organic solvents due to the presence of polar functional groups like carboxylic acid and fluorine atoms. Pharmacokinetic modeling suggests that it may have a reasonable bioavailability when administered orally or intravenously. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at moderate doses but may exhibit dose-dependent side effects at higher concentrations.

The potential therapeutic applications of 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid are broad and span across multiple disease areas. In oncology research, this compound has shown promise as an inhibitor of kinases involved in tumor growth and metastasis. By binding to these kinases' active sites, it can disrupt signaling pathways that promote cancer cell proliferation. Similarly, in immunology research, thiazole derivatives have been explored for their ability to modulate immune responses, making them potential candidates for treating autoimmune diseases or enhancing vaccine efficacy.

In conclusion, 3-(2-chloro-1,3-thiazol-5-yl)-4,4-difluorobutanoic acid (CAS No. 2228484-91-9) represents a structurally intriguing molecule with significant pharmaceutical potential. Its unique combination of functional groups enables interactions with various biological targets, making it a valuable tool for drug discovery efforts aimed at developing novel treatments for diverse diseases including cancer, infections, and inflammatory disorders. Further research is warranted to fully elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its clinical efficacy in humans.